Cas no 52989-39-6 (6-fluoro-1H-Indole-3-propanol)

• Product Name: 6-fluoro-1H-Indole-3-propanol
• CAS No: 52989-39-6
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 358300
• PubChem ID: 11521233
• Update Time: 2025-04-19

6-fluoro-1H-Indole-3-propanol Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1H-Indole-3-propanol
• 1H-Indole-3-propanol, 6-fluoro-
• 3-(6-fluoro-1H-indol-3-yl)propan-1-ol
• 6-fluoro-3-(3-hydroxypropyl)indole
• 52989-39-6
• PDUWRTFFMJWSBF-UHFFFAOYSA-N
• DTXSID30467960
• AKOS006310043
• SCHEMBL5636918

• Inchi： 1S/C11H12FNO/c12-9-3-4-10-8(2-1-5-14)7-13-11(10)6-9/h3-4,6-7,13-14H,1-2,5H2
• InChI Key： PDUWRTFFMJWSBF-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2CCCO

Computed Properties

• Exact Mass: 193.09036
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles